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Compound of Interest

Compound Name: Difurfuryl disulfide

Cat. No.: B1580527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the

thermal stability of difurfuryl disulfide. Difurfuryl disulfide is a key organosulfur compound

found in various food products, most notably roasted coffee, and is utilized as a flavoring

ingredient.[1] Its thermal behavior is of significant interest in the fields of food science, flavor

chemistry, and materials science. This document summarizes available data on its physical

properties, thermal decomposition, and recommended analytical methodologies.

Physicochemical Properties
Difurfuryl disulfide is a pale yellowish oily liquid with a characteristic sulfurous, roasted odor.

A summary of its key physical properties is presented in Table 1.
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Property Value References

Molecular Formula C₁₀H₁₀O₂S₂ [1]

Molecular Weight 226.32 g/mol [1]

CAS Number 4437-20-1 [2]

Melting Point 10-11 °C [1][3]

Boiling Point 112-115 °C at 0.5 mmHg [1][3]

Flash Point >110 °C (>230 °F) [1][3]

Density 1.233 g/mL at 25 °C [1]

Decomposition Temp. ~270 °C (dec.) [4]

Thermal Stability and Decomposition
Difurfuryl disulfide is generally considered to be stable under standard storage conditions.[2]

[5][6] Safety data sheets indicate that there are no known hazardous decomposition products

when used according to specifications.[2][5] However, strong heating is to be avoided.[7]

While specific, detailed quantitative studies on the thermal decomposition of pure difurfuryl
disulfide are not widely available in peer-reviewed literature, a study on its inclusion complex

with β-cyclodextrin demonstrated that encapsulation enhances its thermal stability.[8][9]

Proposed Thermal Decomposition Pathway
Based on extensive research into the thermal decomposition of analogous dialkyl disulfides,

such as dimethyl disulfide (DMDS), a reaction mechanism for difurfuryl disulfide can be

proposed.[5][8][9] The initial and rate-determining step is the homolytic cleavage of the sulfur-

sulfur bond, which is the weakest bond in the molecule, to form two furfurylthiyl radicals.

Difurfuryl Disulfide 2 x Furfurylthiyl Radical

 S-S Bond Scission 
 (Heat)

Decomposition Products
(e.g., Furfuryl Mercaptan,

Hydrogen Sulfide, Thiophenes)

 Radical Reactions 
 (e.g., H-abstraction, 

 rearrangement)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.researchgate.net/figure/TG-and-the-DTG-curves-of-difurfuryl-disulfide-b-CD-inclusion-complex-in-different-heating_fig4_337755417
https://www.researchgate.net/figure/TG-and-the-DTG-curves-of-difurfuryl-disulfide-b-CD-inclusion-complex-in-different-heating_fig4_337755417
https://academic.oup.com/bcsj/article-abstract/48/11/3230/7355273
https://www.researchgate.net/figure/TG-and-the-DTG-curves-of-difurfuryl-disulfide-b-CD-inclusion-complex-in-different-heating_fig4_337755417
https://www.researchgate.net/publication/353923592_Detailed_characterization_of_sulfur_compounds_in_fast_pyrolysis_bio-oils_using_GCGC-SCD_and_GC-MS
https://www.researchgate.net/figure/TG-and-the-DTG-curves-of-difurfuryl-disulfide-b-CD-inclusion-complex-in-different-heating_fig4_337755417
https://www.researchgate.net/publication/353923592_Detailed_characterization_of_sulfur_compounds_in_fast_pyrolysis_bio-oils_using_GCGC-SCD_and_GC-MS
https://www.researchgate.net/figure/TG-and-the-DTG-curves-of-difurfuryl-disulfide-b-CD-inclusion-complex-in-different-heating_fig4_337755417
https://www.researchgate.net/publication/353923592_Detailed_characterization_of_sulfur_compounds_in_fast_pyrolysis_bio-oils_using_GCGC-SCD_and_GC-MS
https://www.researchgate.net/figure/TG-and-the-DTG-curves-of-difurfuryl-disulfide-b-CD-inclusion-complex-in-different-heating_fig4_337755417
https://www.openaccessjournals.com/articles/unveiling-the-secrets-of-thermogravimetric-analysis-a-comprehensive-exploration.pdf
https://www.benchchem.com/product/b1580527?utm_src=pdf-body
https://academic.oup.com/bcsj/article-abstract/48/11/3230/7355273
https://pubs.acs.org/doi/10.1021/jp103357z
https://www.researchgate.net/figure/DSC-curves-of-coal-samples-with-different-organic-sulfur-contents_fig4_355089504
https://academic.oup.com/bcsj/article-abstract/48/11/3230/7355273
https://pubs.acs.org/doi/10.1021/jp103357z
https://www.mt.com/dam/LabDiv/guides-glen/ta-ff-wp/ta_applications_ff_EN.pdf
https://www.benchchem.com/product/b1580527?utm_src=pdf-body
https://www.benchchem.com/product/b1580527?utm_src=pdf-body
https://www.researchgate.net/publication/237847350_THE_THERMAL_DECOMPOSITION_OF_DIMETHYL_DISULPHIDE
https://pubmed.ncbi.nlm.nih.gov/20843049/
https://www.benchchem.com/product/b1580527?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/jp103357z
https://www.researchgate.net/publication/237847350_THE_THERMAL_DECOMPOSITION_OF_DIMETHYL_DISULPHIDE
https://pubmed.ncbi.nlm.nih.gov/20843049/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 1: Proposed initial step in the thermal decomposition of difurfuryl disulfide.

Following this initiation, the highly reactive furfurylthiyl radicals can undergo a variety of

subsequent reactions, including:

Hydrogen Abstraction: Radicals can abstract hydrogen atoms from other molecules to form

furfuryl mercaptan.

Rearrangement and Fragmentation: The furan ring itself may undergo rearrangement or

fragmentation at higher temperatures, leading to a complex mixture of smaller volatile

compounds.

Disproportionation and Combination: Radical-radical interactions can lead to a variety of

other sulfur-containing products.

The expected decomposition products would likely include furfuryl mercaptan, hydrogen

sulfide, and various thiophenes, analogous to the decomposition products of simpler dialkyl

disulfides.[3][5]

Experimental Protocols for Thermal Analysis
To fully characterize the thermal stability of difurfuryl disulfide, a combination of

thermoanalytical techniques is recommended.

Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature in a controlled

atmosphere. This is a primary technique for determining the onset of decomposition and the

temperature ranges of mass loss events.
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Sample Preparation

TGA Instrument Setup

Data Analysis

Weigh 5-10 mg of
Difurfuryl Disulfide

Place in Alumina
or Platinum Crucible

Load Crucible into
TGA Instrument

Set Atmosphere:
Nitrogen (Inert)

Flow Rate: 20-50 mL/min

Temperature Program:
- Equilibrate at 30 °C

- Ramp to 600 °C at 10 °C/min

Acquire Mass vs.
Temperature Data

Plot TGA and DTG Curves

Determine:
- Onset of Decomposition (T_onset)

- Peak Decomposition Temp (T_peak)
- % Mass Loss

- Residual Mass

Click to download full resolution via product page

Figure 2: Standard experimental workflow for Thermogravimetric Analysis (TGA).
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Differential Scanning Calorimetry (DSC)
DSC measures the difference in heat flow between a sample and a reference as a function of

temperature. It is used to detect thermal events such as melting, crystallization, and glass

transitions.[10][11]
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Sample Preparation
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Data Analysis

Weigh 2-5 mg of
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Seal in Hermetic
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into DSC Cell
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Flow Rate: 50 mL/min

Temperature Program:
- Cool to -20 °C

- Ramp to 300 °C at 10 °C/min

Acquire Heat Flow vs.
Temperature Data

Plot DSC Thermogram

Determine:
- Melting Point (T_m)

- Enthalpy of Fusion (ΔH_f)
- Decomposition Exotherm/Endotherm
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Figure 3: Standard experimental workflow for Differential Scanning Calorimetry (DSC).
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Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-
GC-MS)
To identify the specific chemical compounds formed during thermal decomposition, Py-GC-MS

is the technique of choice. A sample is rapidly heated to a high temperature (pyrolyzed), and

the resulting volatile fragments are separated by gas chromatography and identified by mass

spectrometry.[12]

Experimental Protocol:

Sample Preparation: A small amount of difurfuryl disulfide (liquid or solid) is placed into a

pyrolysis sample cup.

Pyrolysis: The sample is introduced into a micro-furnace pyrolyzer connected to the GC inlet.

The pyrolysis temperature is typically set to a range of temperatures (e.g., 300 °C to 700 °C)

to investigate the evolution of different products.

GC Separation: The volatile decomposition products are swept into the GC column by a

carrier gas (e.g., Helium). A standard non-polar or mid-polar column (e.g., DB-5ms) is often

used. The oven temperature is programmed to separate the analytes, for example, starting

at 40 °C and ramping up to 280 °C.

MS Detection: The separated compounds are introduced into the mass spectrometer.

Electron ionization (EI) at 70 eV is standard. The resulting mass spectra are compared

against spectral libraries (e.g., NIST) for compound identification.

Summary and Future Outlook
Difurfuryl disulfide exhibits good thermal stability under normal conditions, with

decomposition reported around 270 °C.[4] The proposed decomposition mechanism, initiated

by S-S bond homolysis, is consistent with the behavior of other dialkyl disulfides.

A significant gap in the current literature is the lack of detailed, quantitative thermal analysis

data (TGA/DSC) for the pure compound and a definitive identification of its thermal

decomposition products. The experimental protocols outlined in this guide provide a clear

framework for researchers to conduct these analyses. Such studies would be invaluable for the
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food and flavor industries, enabling better process control during high-temperature cooking and

processing, as well as for materials scientists exploring disulfide-containing compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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